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Compound of Interest

Compound Name: Disperse red 151

Cat. No.: B1619698

For Researchers, Scientists, and Drug Development Professionals

Introduction: Disperse Red 151, identified by CAS number 70210-08-1 and C.I. 26130, is a
brilliant red, double azo dye.[1] Its molecular formula is C27H25N505S, and it has a molecular
weight of 531.58 g/mol .[1][2] This synthetic colorant is primarily utilized in the dyeing of
polyester and has applications in the formulation of inks and the coloration of plastics.[1][3] Its
non-ionic nature and low water solubility make it suitable for dispersion in various media. This
document provides detailed application notes and experimental protocols for the use of
Disperse Red 151 in inks and plastics, summarizing key performance data and outlining
methodologies for its incorporation and evaluation.

Chemical and Physical Properties

A summary of the key identifiers and properties of Disperse Red 151 is provided in the table
below.
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Property Value Reference
Cl Name Disperse Red 151, C.I. 26130 [1]

CAS Number 70210-08-1 [2]
Chemical Class Double Azo [1]
Molecular Formula C27H25N505S [1][2]
Molecular Weight 531.58 g/mol [1][2]

2-[[6-hydroxy-5-[(E)-[4-[(E)-

henyldiazenyl]phenyl]diazenyl
IUPAC Name pheny Viphenyl] / (2]

Jnaphthalen-2-yl]sulfonyl-

methylamino]ethyl acetate

Appearance Brilliant Red Solid [11[3]

Application in Plastics

Disperse Red 151 is a suitable colorant for various plastics, particularly polyester (e.g.,
Polyethylene Terephthalate - PET), due to its vibrant red shade and good fastness properties. It
is typically incorporated into the plastic matrix via a masterbatch.

Performance Data in Plastics

The following table summarizes the fastness properties of Disperse Red 151 when used in
polyester.
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Property Test Method Rating Reference
Light Fastness ISO 105-B02 5 [11[3]
Washing Fastness

o ISO 105-C06 4-5 [1][3]
(Staining)
Washing Fastness

_ ISO 105-C06 5 [1]13]
(Fading)
Perspiration Fastness

- ISO 105-E04 4-5 [1](3]
(Staining)
Perspiration Fastness

_ ISO 105-E04 5 [1][3]
(Fading)
Ironing Fastness ISO 105-X11 4-5 [11[3]
Sublimation Fastness ISO 105-P0O1 4-5

Thermal Stability

Up to 280-290 °C (in
PET masterbatch)

Note: Fastness ratings are on a scale of 1 to 5, with 5 being the best, except for light fastness,

which is on a scale of 1 to 8.

Experimental Protocol: Preparation of a Disperse Red

151 Masterbatch for PET

This protocol outlines the preparation of a color masterbatch for coloring PET.

Materials:

PET carrier resin (30-60% by mass)

Disperse Red 151 (20-60% by mass)

Nucleating agent (2-8% by mass)

Dispersant (e.g., a wax or metallic soap, 3-5% by mass)
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e Antioxidant (0.1-1% by mass)

Equipment:

High-speed mixer

Twin-screw extruder

Pelletizer

Drying oven
Procedure:

e Pre-mixing: Dry all components thoroughly. Weigh the components according to the desired
formulation and pre-mix them in a high-speed mixer for 10-20 minutes at a rotating speed of
500-1500 rpm and a temperature of 140-180°C.

o Extrusion: Feed the pre-mixed material into a twin-screw extruder. Melt and blend the
mixture at a melt temperature of 280-290°C with a screw speed of 100-300 rpm.[4] The
shearing and mixing action of the extruder should ensure a homogeneous dispersion of the
dye. The residence time in the extruder should be 10-15 minutes.

» Pelletizing: Extrude the molten, colored polymer through a die and pelletize it into
masterbatch granules.

» Drying: Dry the resulting masterbatch pellets to remove any residual moisture.
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Workflow for Disperse Red 151 Masterbatch Preparation.

Application in Inks

Disperse Red 151 can be formulated into solvent-based inks, particularly for inkjet printing on
synthetic substrates like polyester. The dye's insolubility in water necessitates the use of
organic solvents and dispersing agents to create a stable ink dispersion.

Performance Data in Inks

Quantitative data for the performance of Disperse Red 151 specifically in ink formulations is
not widely published in standardized formats. However, the lightfastness on polyester (a rating
of 5 on the Blue Wool Scale) provides a benchmark for its potential durability in printed
applications.[1][3] The stability of the ink formulation itself is a critical performance parameter.

Experimental Protocol: Preparation of a Solvent-Based
Inkjet Ink with Disperse Red 151

This protocol provides a general guideline for the formulation of a solvent-based inkjet ink
containing Disperse Red 151.
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Materials:

o Disperse Red 151 (1-15% by weight)

o Dispersing agent (e.g., polymeric dispersant, 2-5% by weight)

o Wetting agent/Co-solvent (e.g., diethylene glycol, ethylene glycol, 5-25% by weight)[5]
e Primary Solvent (e.g., a ketone or glycol ether) (60-90% by weight)
» Binder resin (optional, for adhesion)

o Other additives (e.g., defoamer, surfactant)

Equipment:

» High-speed stirrer or homogenizer

 Ball mill or bead mill for grinding

« Filtration system (e.g., 0.22 um filter)

Procedure:

e Dye Paste Preparation: Prepare a concentrated dye paste by mixing Disperse Red 151
(e.g., 16.7 wt%), a dispersing agent (e.g., 9.2 wt%), and a wetting agent (e.g., diethylene
glycol, 16.7 wt%) with deionized water (57.4 wt%).[5]

o Grinding: Mill the dye paste using a ball mill or bead mill with zirconia beads at a high speed
(e.g., 800 rpm) for several hours to achieve the desired particle size.[5]

e Ink Formulation: In a separate vessel, combine the primary solvent, co-solvents, and any
binder resins.

» Dispersion: Slowly add the ground dye paste to the solvent mixture under high-speed stirring
until a homogeneous dispersion is obtained.
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» Let-down and Additives: Adjust the final concentration with additional solvent and add other
functional additives like surfactants or defoamers as needed.

o Filtration: Filter the final ink through a sub-micron filter (e.g., 0.22 um) to remove any large
particles that could clog inkjet nozzles.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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